Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

validating Tioxazafen nematicidal activity

through field trials

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tioxazafen

CAS No.: 330459-31-9

Cat. No.: S582507

Tioxazafen Nematicide Profile

The table below summarizes key characteristics of Tioxazafen based on the search results.

Attribute

Description

Chemical Class

Mode of Action

Key Advantage

Spectrum of
Activity

Primary
Application

Formulations

1,2,4-oxadiazole [1] [2]

Novel mechanism; disrupts ribosomal translation by interacting with a nematode-
specific subunit of the mitochondrial ribosome [3] [2] [4].

No cross-resistance with other commercial nematicides due to its unique target site

[3].

Broad-spectrum; effective against cyst, root-knot, reniform, root lesion, and
longidorus nematodes [3].

Seed treatment for corn, soybean, and cotton [3] [2].

Liquid, Granular, Powder (Liquid formulations dominate the market) [5].
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Attribute Description

Residual Activity  Provides up to 75 days of protection, attributed to low water solubility that keeps it
in the root zone [3].

Regulatory Note For use only in facilities with full-automatic seed treatment equipment; on-site seed
treatment is prohibited [3].

Field Trial Protocol for Nematicides

For researchers designing field trials to validate nematicidal activity, the following protocol adapted from a

study on sweetpotato can serve as a template [6].

Key Methodological Details:

¢ Site Selection: Choose a field with a known, natural infestation of the target nematode species and a
history of susceptible crops [6].

o Treatment Application: For a seed treatment like Tioxazafen, ensure application is performed using
standardized, commercial-grade equipment to mimic real-world conditions and comply with label
requirements [3].

¢ Soil Sampling: Collect soil samples from the root zone (e.g., 0-30 cm depth) at multiple time points:
pre-planting, mid-season, and at harvest. The number of nematodes per unit of soil (e.g., 200g) is a
primary efficacy metric [6].

o Data Analysis: Use repeated measures ANOVA to analyze changes in soil nematode density over
time. Compare yield and root damage between treated and untreated plots to determine economic
benefit [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Discovery of 1,2,4-Oxadiazole Derivatives Containing ... [pmc.ncbi.nlm.nih.gov]

2. Tioxazafen [sitem.herts.ac.uk]

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


https://news.agropages.com/News/NewsDetail---25903.htm
https://news.agropages.com/News/NewsDetail---25903.htm
https://www.sciencedirect.com/science/article/abs/pii/S0304423821001862
https://www.sciencedirect.com/science/article/abs/pii/S0304423821001862
https://www.smolecule.com/products/s582507?utm_src=pdf-body
https://news.agropages.com/News/NewsDetail---25903.htm
https://www.sciencedirect.com/science/article/abs/pii/S0304423821001862
https://www.sciencedirect.com/science/article/abs/pii/S0304423821001862
https://www.smolecule.com/products/s582507?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058719/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2665.htm
https://www.smolecule.com/products/s582507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

3. Pesticides Registered & Launched in 2017 and Analysis of Key Products [news.agropages.com]

4. Discovery of novel nematicidal active ingredient 2,4,7- ... [sciencedirect.com]

5. Tioxazafen Market Research Report 2033 [marketintelo.com]

6. Assessing the efficacy of alternative chemical and organic ... [sciencedirect.com]

To cite this document: Smolecule. [validating Tioxazafen nematicidal activity through field trials].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b582507#validating-tioxazafen-nematicidal-activity-through-

field-trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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